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Compound of Interest

Compound Name: Barium iodide

Cat. No.: B8812953

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the safe handling and storage of anhydrous

barium iodide (BaI₂). Adherence to these guidelines is critical to ensure personnel safety and

maintain the integrity of the compound. Anhydrous barium iodide is a toxic, hygroscopic, and

light-sensitive material, requiring specific precautions.[1][2]

Safety and Handling Protocol
Anhydrous barium iodide is harmful if swallowed, inhaled, or absorbed through the skin and

can cause irritation to the eyes, skin, and respiratory tract.[2] The barium ion is a muscle

poison.[2] Therefore, strict safety measures must be observed.

Personal Protective Equipment (PPE)
Before handling anhydrous barium iodide, ensure the following PPE is worn:

Eye Protection: Chemical safety goggles or a face shield that meets OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[2]
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Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[2]

Body Protection: A lab coat or appropriate protective clothing is required to prevent skin

contact.[2]

Respiratory Protection: In case of inadequate ventilation or when dust is generated, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[2][3]

Handling Procedure
Work Area Preparation:

All handling of anhydrous barium iodide should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[4]

Ensure an eyewash station and safety shower are readily accessible.[2]

Dispensing and Weighing:

Handle the compound under an inert gas atmosphere (e.g., argon or nitrogen) to prevent

absorption of moisture and reaction with air.[5][6]

Minimize the generation of dust during handling.[2]

Use appropriate tools (e.g., spatulas) to handle the solid.

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[2][7]

Clean all equipment and the work area to remove any residual barium iodide.

Contaminated clothing should be removed and washed before reuse.[2]

Storage Protocol
Proper storage is crucial to maintain the stability and purity of anhydrous barium iodide. It is

sensitive to air, light, and moisture.[1][2]
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Storage Conditions:
Container: Store in a tightly closed container.[2]

Atmosphere: Store under an inert gas atmosphere.[5][6]

Location: Keep in a cool, dry, and well-ventilated place.[2][8]

Light: Protect from light.[2][5]

Incompatibilities: Store away from strong oxidizing agents and water/moisture.[2][5]

Quantitative Data Summary
Parameter Value Reference

Exposure Limits (TWA) 0.5 mg/m³ (as Ba) [2][6]

Melting Point 711-740 °C [6][9][10]

Boiling Point 2027 °C [9]

Density 5.15 g/cm³ [6][9][10]

pH 7 (Neutral) [9]

Experimental Workflows and Diagrams
Anhydrous Barium Iodide Handling Workflow
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Don Appropriate PPE

Prepare Well-Ventilated Work Area (Fume Hood)

Handle Under Inert Atmosphere

Dispense and Weigh Carefully to Minimize Dust

Transfer to Reaction or Storage Container

Clean Work Area and Equipment

Wash Hands and Exposed Skin Thoroughly

Properly Store or Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of anhydrous barium iodide.

Anhydrous Barium Iodide Storage Decision Protocol
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Received Anhydrous Barium Iodide

Is the container sealed and intact?

Proceed to Storage

Yes

Inspect for Contamination/Hydration. If compromised, handle as potentially hydrated and dispose of or dry under vacuum if appropriate.

No

Store in a Tightly Closed Container

Store in a Cool, Dry, and Dark Location

Store Under an Inert Atmosphere (e.g., in a glovebox or desiccator with inert gas)

Segregate from Incompatible Materials (Oxidizing Agents, Water)

Click to download full resolution via product page

Caption: Decision protocol for the proper storage of anhydrous barium iodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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